Cas no 648420-84-2 (Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-)
648420-84-2 structure
Product Name:Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
CAS No:648420-84-2
MF:C23H28N4O
MW:376.494625091553
CID:415060
PubChem ID:71378473
Update Time:2025-04-19
Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
- 1-[[4-[5-(methylamino)pentyl]phenyl]methyl]-3-quinolin-3-ylurea
- DTXSID70801086
- 648420-84-2
- N-({4-[5-(Methylamino)pentyl]phenyl}methyl)-N'-quinolin-3-ylurea
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- Inchi: 1S/C23H28N4O/c1-24-14-6-2-3-7-18-10-12-19(13-11-18)16-26-23(28)27-21-15-20-8-4-5-9-22(20)25-17-21/h4-5,8-13,15,17,24H,2-3,6-7,14,16H2,1H3,(H2,26,27,28)
- InChI Key: HLNKVGBOWKTOBZ-UHFFFAOYSA-N
- SMILES: O=C(NC1=CN=C2C=CC=CC2=C1)NCC1C=CC(=CC=1)CCCCCNC
Computed Properties
- Exact Mass: 376.22654
- Monoisotopic Mass: 376.22631153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.05
Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
648420-84-2 (Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-) Related Products
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